2-(2,5-Dimethylphenyl)acetaldehyde
Overview
Description
“2-(2,5-Dimethylphenyl)acetaldehyde” is a unique chemical compound that is used in scientific research . It has an empirical formula of C10H12O and a molecular weight of 148.20 .
Molecular Structure Analysis
The molecular structure of “2-(2,5-Dimethylphenyl)acetaldehyde” can be represented by the SMILES string CC(C=C1)=C(CC=O)C=C1C . This indicates that the compound contains carbon ©, hydrogen (H), and oxygen (O) atoms arranged in a specific configuration.
Scientific Research Applications
Acetaldehyde as a Mutagenic Substance
Acetaldehyde, a component structurally similar to 2-(2,5-Dimethylphenyl)acetaldehyde, has been classified as a group-one carcinogen by the WHO. Its ability to bind with the semi-essential amino acid l-cysteine, forming compounds like 2-methyl-thiozolidine-4-carboxylic acid (MTCA), is significant in neutralizing its carcinogenic effects in the gastrointestinal tract. Research on this binding process, utilizing the Caco-2 cell line, revealed that neither l-cysteine nor MTCA permeate through Caco-2 cells at certain concentrations, and they are not harmful to cells in the upper parts of the GI tract (Kartal-Hodzic et al., 2013).
Synthesis and Application in Protecting Carboxylic Acids
2-(2-Aminophenyl)-acetaldehyde dimethyl acetal, closely related to 2-(2,5-Dimethylphenyl)acetaldehyde, is useful in protecting carboxylic acids. It forms amides that are stable under basic conditions, serving as protected carboxylic acids. These amides can be transformed into various chemical forms like esters, other amides, and aldehydes, showcasing a broad range of chemical applications (Arai et al., 1998).
Fluorescent Probe for Detection of Carbonyl Compounds
The use of 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (an analog of 2-(2,5-Dimethylphenyl)acetaldehyde) as a fluorescent probe demonstrates its application in detecting trace amounts of carbonyl compounds (such as aldehydes and ketones) in water samples. This approach shows the potential for environmental monitoring and analysis of pollutants (Houdier et al., 2000).
Multicomponent Synthesis in Pharmaceutical Applications
The multicomponent synthesis involving 2-nitroacetophenone and acetaldehyde diethyl acetal, a derivative of 2-(2,5-Dimethylphenyl)acetaldehyde, has been used to produce 4-methyl-substituted derivatives of 5-nitropyridines. This method is crucial in pharmaceutical research for creating complex molecular structures that could have potential therapeutic applications (Turgunalieva et al., 2023).
Enantioselective Reactions in Organic Chemistry
Chiral amines can catalyze enantioselective Michael addition of simple aldehydes to vinyl ketones, a process that involves compounds structurally related to 2-(2,5-Dimethylphenyl)acetaldehyde. This technique is significant in producing optically active substituted compounds, a key aspect of modern organic synthesis and pharmaceutical chemistry (Melchiorre & Jørgensen, 2003).
properties
IUPAC Name |
2-(2,5-dimethylphenyl)acetaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c1-8-3-4-9(2)10(7-8)5-6-11/h3-4,6-7H,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQYRUEGZDBJZET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672934 |
Source
|
| Record name | (2,5-Dimethylphenyl)acetaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethylphenyl)acetaldehyde | |
CAS RN |
433230-57-0 |
Source
|
| Record name | (2,5-Dimethylphenyl)acetaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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